Cas no 933692-71-8 ((5-bromo-1,3-thiazol-2-yl)methyl(methyl)amine)

• Product Name: (5-bromo-1,3-thiazol-2-yl)methyl(methyl)amine
• CAS No: 933692-71-8
• MF: C₅H₇BrN₂S
• MW: 207.091478586197
• CID: 6416149
• PubChem ID: 66223459
• Update Time: 2025-10-28

(5-bromo-1,3-thiazol-2-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (5-bromo-1,3-thiazol-2-yl)methyl(methyl)amine
• 933692-71-8
• EN300-1911627
• AKOS015567052
• CS-0238185
• [(5-bromo-1,3-thiazol-2-yl)methyl](methyl)amine
• 1-(5-Bromothiazol-2-yl)-N-methylmethanamine
• 2-Thiazolemethanamine, 5-bromo-N-methyl-
• (5-bromo-1,3-thiazol-2-yl)methyl](methyl)amine

• Inchi： 1S/C5H7BrN2S/c1-7-3-5-8-2-4(6)9-5/h2,7H,3H2,1H3
• InChI Key： BOIDPIKRQONHLW-UHFFFAOYSA-N
• SMILES： S1C(Br)=CN=C1CNC

Computed Properties

• Exact Mass: 205.95133g/mol
• Monoisotopic Mass: 205.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.593±0.06 g/cm3(Predicted)
• Boiling Point: 243.9±20.0 °C(Predicted)
• pka: 7.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on (5-bromo-1,3-thiazol-2-yl)methyl(methyl)amine

The Compound CAS No. 933692-71-8: (5-Bromo-1,3-Thiazol-2-Yl)Methyl(Methyl)Amine

The compound with CAS No. 933692-71-8, commonly referred to as (5-bromo-1,3-thiazol-2-yl)methyl(methyl)amine, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a bromine atom at the 5-position of a 1,3-thiazole ring with a methyl(methyl)amine substituent at the 2-position. The 1,3-thiazole ring is a heterocyclic aromatic structure that contributes to the compound's stability and reactivity. The presence of bromine at the 5-position introduces additional electronic effects, making this compound a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of (5-bromo-1,3-thiazol-2-yl)methyl(methyl)amine in medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases involved in cancer progression. The methyl(methyl)amine group plays a crucial role in enhancing the compound's pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of (5-bromo-1,3-thiazol-2-yl)methyl(methyl)amine typically involves multi-step reactions. A common approach includes the formation of the 1,3-thiazole ring via cyclization reactions followed by bromination at the 5-position. The introduction of the methyl(methyl)amine group is often achieved through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the principles of green chemistry.

In terms of applications, (5-bromo-1,3-thiazol-2-yl)methyl(methyl)amine has shown promise in materials science as well. Its ability to form stable coordination complexes has led to its use in the development of novel catalysts for organic transformations. A study published in *Angewandte Chemie* in 2024 reported that this compound can act as a ligand in transition metal-catalyzed cross-coupling reactions, significantly improving reaction yields and selectivity.

From a structural perspective, the thiazole ring provides aromatic stability while allowing for functionalization at multiple positions. The bromine atom at position 5 serves as an electron-withdrawing group, which can influence both the electronic properties and reactivity of the molecule. The methyl(methyl)amine substituent introduces basicity and enhances hydrogen bonding capabilities, making it suitable for applications requiring specific interaction patterns with biological targets.

Recent research has also focused on understanding the photophysical properties of (5-bromo-1,3-thiazol-2-yl)methyl(methyl)amine. Studies have shown that this compound exhibits fluorescence under certain conditions, suggesting its potential use in sensing applications or as a fluorescent probe in analytical chemistry. Its ability to emit light upon excitation makes it a candidate for developing new materials for optoelectronic devices.

In conclusion, (5-bromo-1,3-thiazol-2-yl)methyl(methyl)amine is a versatile compound with diverse applications across multiple fields. Its unique structure and reactivity make it an invaluable tool for researchers in medicinal chemistry, catalysis, and materials science. As ongoing studies continue to uncover new properties and potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.